{5-[(4-bromophenyl)sulfonyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate

• IUPAC Name: [5-(4-bromophenyl)sulfonyl-1-methyl-3-phenylpyrazol-4-yl]methyl 3-chlorobenzoate
• InChI: InChI=1S/C24H18BrClN2O4S/c1-28-23(33(30,31)20-12-10-18(25)11-13-20)21(22(27-28)16-6-3-2-4-7-16)15-32-24(29)17-8-5-9-19(26)14-17/h2-14H,15H2,1H3
• InChI Key: IWUXHJXPOHCOEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)COC(=O)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C24H18BrClN2O4S
• Molecular Weight: 545.8 g/mol

Description

This compound is a pyrazole derivative, which is a type of organic compound containing a five-membered aromatic ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with various other functional groups, including a bromophenylsulfonyl group, a methyl group, a phenyl group, and a chlorobenzenecarboxylate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely contribute to the overall polarity and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, properties such as melting point, boiling point, and solubility would be influenced by factors such as the size and shape of the molecule, the polarity of its functional groups, and its overall charge distribution.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s not possible to provide a mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Without specific information on this compound, it’s not possible to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it were found to have bioactive properties, it could be studied as a potential drug.